Cas no 33654-63-6 (3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione)

3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione structure
33654-63-6 structure
Product Name:3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione
CAS No:33654-63-6
MF:C14H18O4
MW:250.290324687958
CID:918226
PubChem ID:315953
Update Time:2025-04-19

3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione
    • 3-(2,5-dimethoxybenzyl)pentane-2,4-dione
    • 3-acetyl-4-(2', 5'-dimethoxyphenyl)-2-butanone
    • AC1L7STE
    • CTK1C4835
    • NSC243030
    • NSC-243030
    • DTXSID10311412
    • 33654-63-6
    • Inchi: 1S/C14H18O4/c1-9(15)13(10(2)16)8-11-7-12(17-3)5-6-14(11)18-4/h5-7,13H,8H2,1-4H3
    • InChI Key: RMMOSQZDJCWLFF-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1CC(C(C)=O)C(C)=O)OC

Computed Properties

  • Exact Mass: 250.12054
  • Monoisotopic Mass: 250.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.083
  • Boiling Point: 362.5°C at 760 mmHg
  • Flash Point: 158.6°C
  • Refractive Index: 1.498
  • PSA: 52.6
  • LogP: 2.04050
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